Cas no 1058485-50-9 (2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1058485-50-9
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 6263431
• PubChem ID: 25884002
• Update Time: 2025-06-03

2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• 2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• 1058485-50-9
• AKOS024501297
• F5228-0250
• 2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)-N-(thiazol-2-yl)acetamide

• Inchi： 1S/C16H14N4O2S/c1-11-2-4-12(5-3-11)13-8-15(22)20(10-18-13)9-14(21)19-16-17-6-7-23-16/h2-8,10H,9H2,1H3,(H,17,19,21)
• InChI Key： ZXBJSEPBDOTQBX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CN1C=NC(=CC1=O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide

2-[4-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]-N-(1,3-Thiazol-2-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1058485-50-9, known as 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide, has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates a thiazole moiety, which is known for its potential bioactivity. The integration of these structural elements suggests that this compound may possess unique pharmacological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The 4-methylphenyl group attached to the pyrimidine ring is believed to enhance the molecule's lipophilicity, potentially improving its bioavailability. Additionally, the thiazole group at the acetamide position is known to contribute to hydrogen bonding and π-interactions, which are critical for molecular recognition and binding to biological targets.

Research conducted in 2023 has demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. In vitro assays revealed that it selectively inhibits the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116), suggesting its potential as a chemotherapeutic agent. Furthermore, computational studies using molecular docking techniques have provided insights into its binding mode with key oncogenic proteins, such as cyclin-dependent kinases (CDKs), which are often overexpressed in cancer cells.

The synthesis of 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. Optimization of the reaction conditions has been crucial to achieving high yields and ensuring the stability of the final product. Recent advancements in green chemistry have also been applied to this synthesis pathway, reducing the environmental impact while maintaining product quality.

In terms of pharmacokinetics, preliminary studies indicate that this compound has favorable absorption characteristics when administered orally. Its lipophilic nature facilitates its passage through biological membranes, while its thiazole group may contribute to prolonged retention in systemic circulation. However, further studies are required to fully understand its pharmacokinetic profile and potential for clinical translation.

The integration of pyrimidine and thiazole moieties in this compound represents a novel approach in drug design. Pyrimidine derivatives are well-known for their role as antiviral agents due to their ability to inhibit viral replication enzymes. The addition of the thiazole group may enhance these antiviral properties while also imparting additional therapeutic benefits. For instance, recent research has explored its potential as an antifungal agent against Candida species, demonstrating promising results in both in vitro and in vivo models.

Moreover, the compound's ability to modulate cellular signaling pathways has been investigated. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammation and apoptosis regulation. This property suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide represents a promising candidate for further exploration in drug development. Its unique chemical structure combines elements associated with diverse pharmacological activities, making it a versatile molecule with potential applications across multiple therapeutic areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for unlocking its full potential as a therapeutic agent.